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Compound of Interest

Compound Name: 2,4-Hexanedione

Cat. No.: B1211359 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,4-Hexanedione

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 2,4-
Hexanedione (CAS No. 3002-24-2), a beta-diketone used in organic synthesis and as a

flavoring agent.[1][2][3] Adherence to these guidelines is critical to ensure personnel safety and

mitigate risks in the laboratory and drug development environment.

Hazard Identification and Classification
2,4-Hexanedione is classified as a hazardous substance requiring careful handling. The

Globally Harmonized System (GHS) classification indicates multiple hazards.[4][5]

GHS Classification Summary

Flammable Liquids: Category 3[4]

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[4]

Acute Toxicity, Dermal: Category 3 (Toxic in contact with skin)[4]

Acute Toxicity, Inhalation: Category 3 (Toxic if inhaled)[4]

Skin Irritation: Category 2 (Causes skin irritation)[5]
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Eye Irritation: Category 2 (Causes serious eye irritation)[5]

Signal Word:Danger[1][4]

Hazard Statements:

H226: Flammable liquid and vapor.[4]

H302: Harmful if swallowed.[4]

H311: Toxic in contact with skin.[4]

H331: Toxic if inhaled.[4]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

Physicochemical and Toxicological Properties
A clear understanding of the compound's properties is fundamental to its safe handling.

Physicochemical Data
The following table summarizes the key physical and chemical properties of 2,4-Hexanedione.
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Property Value Source(s)

Molecular Formula C₆H₁₀O₂ [2][4]

Molecular Weight 114.14 g/mol [2][4]

Appearance
Colorless to slightly yellow

liquid
[1][2][3]

Odor Sweet, fruity, pleasant [1][3]

Boiling Point 160 - 161 °C @ 760 mmHg [2][7]

Flash Point 53.6 °C (128 °F) TCC [2][7]

Density 0.936 g/cm³ (approx.) [2]

Vapor Pressure
2.297 mmHg @ 25 °C

(estimated)
[7]

Water Solubility Soluble (32 g/L @ 25 °C) [1][3]

CAS Number 3002-24-2 [1][4]

Toxicological Data
Toxicological data is essential for assessing the acute risks of exposure.

Metric Value Species Notes Source(s)

LD (Lethal Dose) > 500 mg/kg Mouse

Intraperitoneal

route of

administration.

[7]

Note on Neurotoxicity: 2,4-Hexanedione is a beta-diketone. It is structurally distinct from its

isomer, the neurotoxic gamma-diketone 2,5-hexanedione.[8] The neurotoxicity of n-hexane and

2-hexanone is attributed to their metabolic conversion to 2,5-hexanedione.[8][9][10][11] This

metabolite causes a "dying-back" neuropathy by cross-linking neurofilament proteins.[9][12][13]

Studies indicate that the gamma-diketone structure is essential for this neurotoxic effect, and

compounds like 2,4-Hexanedione are not neurotoxic.[8]
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Exposure Controls and Personal Protection
Strict engineering controls and appropriate personal protective equipment (PPE) are

mandatory to minimize exposure.

Engineering Controls
Ventilation: All handling of 2,4-Hexanedione must be conducted in a certified chemical fume

hood to minimize inhalation of vapors.[14][15]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[16]

Personal Protective Equipment (PPE)
The following table outlines the required PPE for handling 2,4-Hexanedione.
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Protection Type
Recommended
PPE

Rationale Source(s)

Eye/Face

Chemical safety

goggles and face

shield

Protects against

splashes and vapors.

Goggles are

mandatory; a face

shield provides

additional protection.

[14][15][16]

Hand

Chemical-resistant

gloves (Nitrile or Butyl

rubber recommended)

Prevents skin contact

and absorption.

Gloves must be

inspected before use.

[14][17]

Body
Flame-resistant

laboratory coat

Protects against

splashes and potential

ignition sources.

[14][15][17]

Respiratory

NIOSH-approved

respirator with organic

vapor cartridges

Required if a fume

hood is not available

or if exposure limits

may be exceeded. All

routine work should

be in a fume hood.

[14][16]

Safe Handling, Storage, and Disposal
Proper procedures for handling, storage, and waste disposal are crucial for overall laboratory

safety.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 2,4-Hexanedione in

a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Review SDS

Verify Fume Hood
Operation

Don Required PPE

Prepare Spill Kit

Work Within Fume Hood

Ground Equipment
(Prevent Static Discharge)

Keep Away from
Ignition Sources

Keep Container
Tightly Closed

Store in Cool, Dry,
Well-Ventilated Area

Collect Waste in
Labeled Container

Dispose of Waste via
Approved Channels

Remove PPE &
Wash Hands

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 2,4-Hexanedione.
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Key Handling Precautions:

Avoid contact with skin, eyes, and clothing.[15]

Do not breathe vapors or mists.[6]

Keep away from heat, sparks, open flames, and other ignition sources as the substance is

flammable.[16][18][19]

Use non-sparking tools and take precautionary measures against static discharge.[16][19]

Wash hands thoroughly after handling.[6][16]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances.[14][15]

Keep containers tightly closed and properly sealed to prevent leakage.[14][16]

Store locked up.[6]

Disposal
Dispose of waste material in accordance with national and local regulations.[18]

Collect waste in designated, clearly labeled, and chemically compatible containers.[14]

Do not allow the product to enter drains or surface water.[6][18]

Emergency Procedures
First Aid Measures
In the event of exposure, immediate action is required. The following flowchart outlines the

appropriate first aid response.
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Route of Exposure

Immediate Actions

Exposure Event Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing immediately.
Flush skin with plenty of soap and water.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present.

Do NOT induce vomiting.
Rinse mouth. Get medical attention immediately.

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First aid decision flowchart for 2,4-Hexanedione exposure.

General Advice: In all cases, show the Safety Data Sheet (SDS) to the attending physician.

[18]

Inhalation: Move the exposed person to fresh air at once. If breathing is difficult or has

stopped, provide artificial respiration or oxygen and seek immediate medical attention.[19]

[20][21]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

large amounts of soap and water.[18][19][20]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[16][19][21]
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Ingestion: If swallowed, get medical attention immediately.[20] Rinse mouth with water.[16]

Spill and Fire Response
Spills: Evacuate the area and eliminate all ignition sources.[18] Wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., sand, silica gel).[16] Collect the

material in a suitable, closed container for disposal.[16]

Fire: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam to

extinguish.[16][19] Vapors are heavier than air and may travel to a source of ignition and

flash back.[16][19] Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[6][16]

Experimental Protocols: Principles of Acute Toxicity
Assessment
Detailed experimental protocols for 2,4-Hexanedione are not publicly available. However, a

generalized methodology for determining an acute dermal LD₅₀ in a rodent model, consistent

with regulatory guidelines (e.g., OECD Guideline 402), is described below.

Objective: To determine the median lethal dose (LD₅₀) of 2,4-Hexanedione following a single

dermal application.

Methodology:

Animal Model: Healthy, young adult laboratory rats (e.g., Sprague-Dawley or Wistar),

typically 8-12 weeks old. Both sexes are used.

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk of the test animals. An area of at least 10% of the body surface is cleared.

Dose Formulation and Application:

The test substance (2,4-Hexanedione) is applied uniformly over the prepared skin area.

A range of dose levels is selected based on preliminary range-finding studies to bracket

the expected LD₅₀.
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The substance is held in contact with the skin with a porous gauze dressing and non-

irritating tape for a 24-hour exposure period.

Observation Period:

Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur,

respiratory patterns, behavior), and body weight changes.

Observations are conducted frequently on the day of dosing and at least once daily

thereafter for a total of 14 days.

Data Analysis:

The LD₅₀ is calculated using a standard statistical method (e.g., Probit analysis).

All clinical signs of toxicity and gross pathological findings at necropsy are recorded for

each animal.

Contextual Toxicology: Mechanism of Diketone
Neurotoxicity
To provide a broader toxicological context for professionals working with diketones, the

following diagram illustrates the neurotoxic mechanism of the related gamma-diketone, 2,5-

hexanedione. It is critical to reiterate that 2,4-Hexanedione, a beta-diketone, is not known to

cause this specific toxicity.[8]
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Metabolism (in vivo)

Molecular Mechanism of Toxicity

Pathological Outcome

n-Hexane or
2-Hexanone

2,5-Hexanedione
(Neurotoxic Metabolite)

Oxidative Metabolism

Lysine Residue on
Neurofilament Protein

Schiff Base Formation

Pyrrole Adduct Formation

Oxidative Cross-Linking
of Neurofilaments

Neurofilament Aggregation &
Disruption of Axonal Transport

Axonal Swelling &
Distal Axonopathy ('Dying-Back')
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Caption: Neurotoxic pathway of 2,5-hexanedione, a metabolite of n-hexane.[9][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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